Cas no 84145-17-5 (Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester)

• Product Name: Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester
• CAS No: 84145-17-5
• MF: C₈H₅F₉O₂
• MW: 304.109734296799
• CID: 733156
• PubChem ID: 2735874
• Update Time: 2025-05-24

Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester
• Allyl perfluoropentanoate
• prop-2-enyl 2,2,3,3,4,4,5,5,5-nonafluoropentanoate
• Allyl perfluorovalerate
• EINECS 282-241-3
• PC1006M
• 84145-17-5
• DTXSID30233046
• MFCD00077447
• Allyl nonafluoropentanoate
• allyl 2,2,3,3,4,4,5,5,5-nonafluoropentanoate
• ALLYL PERFLUORO-N-PENTANOATE
• A840722
• SCHEMBL5704670
• AKOS007930719
• FT-0622034
• OUJAXDQRZMGUOM-UHFFFAOYSA-N
• NS00038427
• prop-2-enyl 2,2,3,3,4,4,5,5,5-nonakis(fluoranyl)pentanoate
• 2,2,3,3,4,4,5,5,5-nonafluoropentanoic acid prop-2-enyl ester
• DB-056772
• Allylperfluoropentanoate

• MDL： MFCD00077447
• Inchi： 1S/C8H5F9O2/c1-2-3-19-4(18)5(9,10)6(11,12)7(13,14)8(15,16)17/h2H,1,3H2
• InChI Key： OUJAXDQRZMGUOM-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)OCC=C)(F)F)(C(C(F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 304.01500
• Monoisotopic Mass: 304.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.459
• Boiling Point: 69°C 90mm
• Flash Point: 40.9°C
• Refractive Index: 1.325
• PSA: 26.30000
• LogP: 3.18380

Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester

Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester (CAS No. 84145-17-5): A Comprehensive Overview

The compound Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester, identified by its CAS number 84145-17-5, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of fluorinated carboxylic acid esters that have garnered considerable attention due to their unique structural features and versatile reactivity. The presence of multiple fluorine atoms in its backbone imparts distinct electronic and steric properties, making it a valuable building block for the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The specific arrangement of fluorine atoms in Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester contributes to its potential as an intermediate in the synthesis of drugs targeting various diseases. For instance, fluorinated esters have been shown to play a crucial role in the development of antiviral and anticancer agents by modulating enzyme activity and receptor binding.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms into the pentanoic acid backbone is typically achieved through halogen exchange reactions or direct fluorination methods. These synthetic strategies often employ specialized catalysts and reagents to ensure regioselectivity and minimize side reactions. The subsequent esterification with 2-propen-1-ol introduces the propenyl group, which can be further functionalized to produce more complex molecules.

One of the most compelling aspects of Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-, 2-propen-1-yl ester is its utility as a key intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel inhibitors targeting enzymes such as kinases and proteases. These enzymes are often implicated in various pathological processes, including inflammation and cancer. By incorporating fluorine atoms into the molecule's core structure, researchers can enhance its binding affinity and selectivity for these targets.

Recent studies have highlighted the importance of fluorinated esters in drug discovery. For example，a groundbreaking study published in the Journal of Medicinal Chemistry demonstrated that compounds containing multiple fluorine atoms exhibit superior pharmacokinetic properties compared to their non-fluorinated counterparts. This study underscored the potential of Pentanoic acid,2,2,3，3，4，4，5，5，5-nonafluoro-, 2-propen-1-yl ester as a lead compound for further derivatization and optimization.

The impact of this compound extends beyond academic research; it has practical implications in industrial applications as well. Pharmaceutical companies are increasingly investing in fluorinated compounds due to their commercial viability. The ability to fine-tune the properties of these molecules through strategic fluorination allows for the development of drugs with improved efficacy and reduced side effects. This aligns with the broader goal of precision medicine，where drugs are tailored to individual patients based on their genetic makeup and disease characteristics.

In addition to its pharmaceutical applications，Pentanoic acid，2，2，3，3，4，4，5，5，5-nonafluoro-, 2-propen-1-yl ester has shown promise in materials science。Fluorinated compounds are known for their unique properties such as low surface tension and high thermal stability，making them suitable for various industrial applications。For instance，they can be used as additives in coatings and adhesives to enhance performance characteristics。The presence of multiple fluorine atoms in this compound further enhances these properties，opening up new possibilities for its use in advanced material formulations。

The future prospects for this compound are indeed promising。As research continues to uncover new applications and synthetic methodologies،its significance is likely to grow even further。One area that warrants particular attention is its potential use in green chemistry initiatives。With increasing emphasis on sustainable practices،the development of environmentally friendly synthetic routes for fluorinated compounds is essential。Efforts are underway to optimize processes that minimize waste and reduce energy consumption while maintaining high yields。

In conclusion，《Pentanoic acid、2、2、3、3、4、4、5、5、5-nonafluoro-, 2-propen-1-yl ester (CAS No. 84145-17-5) is a multifaceted compound with significant implications across multiple disciplines。Its unique structural features make it a valuable tool for pharmaceutical researchers seeking to develop novel therapeutic agents。At the same time،its potential applications in materials science highlight its versatility beyond traditional medicinal chemistry contexts。As our understanding of this compound deepens，we can expect further innovations that will shape the future landscape of chemical research。